Cas no 2172446-42-1 (5-(butane-1-sulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(butane-1-sulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2172446-42-1
• MF: C₁₂H₂₀N₂O₃S
• MW: 272.363801956177
• CID: 6410189
• PubChem ID: 165572126
• Update Time: 2025-05-23

5-(butane-1-sulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(butane-1-sulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde
• EN300-1610026
• 2172446-42-1

• Inchi： 1S/C12H20N2O3S/c1-4-5-6-18(16,17)12-11(9-15)7-13-14(12)8-10(2)3/h7,9-10H,4-6,8H2,1-3H3
• InChI Key： OQRPIUUTTLWJRW-UHFFFAOYSA-N
• SMILES： S(CCCC)(C1=C(C=O)C=NN1CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 272.11946368g/mol
• Monoisotopic Mass: 272.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.4Ų

Additional information on 5-(butane-1-sulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde

5-(Butane-1-sulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde: A Comprehensive Overview

The compound 5-(butane-1-sulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde, identified by the CAS number 2172446-42-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have garnered substantial attention in recent years due to their versatile properties and wide-ranging applications in drug discovery and material science.

The molecular structure of 5-(butane-1-sulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde is characterized by a pyrazole ring system, which is a five-membered heterocyclic compound containing two nitrogen atoms. The presence of the sulfonyl group (-SO₂-) at the 5-position and the aldehyde group (-CHO) at the 4-position introduces unique electronic and steric properties to the molecule. Additionally, the 2-methylpropyl substituent at position 1 further enhances the compound's structural complexity and functional diversity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The sulfonyl group in 5-(butane-1-sulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde is known to enhance bioavailability and improve the pharmacokinetic profile of the compound. This makes it a promising candidate for use in drug delivery systems and targeted therapy.

In terms of synthesis, 5-(butane-1-sulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and catalytic coupling techniques. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and improved purity of the final product. These advancements underscore the compound's potential for large-scale production in pharmaceutical and industrial settings.

The application of 5-(butane-1-sulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde extends beyond medicine. Its unique electronic properties make it a valuable component in organic electronics, where it can be used as a building block for advanced materials such as conductive polymers and organic semiconductors. Recent breakthroughs in nanotechnology have further expanded its potential uses, particularly in the development of nanostructured materials for energy storage and sensing applications.

In conclusion, 5-(butane-1-sulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde, with its distinctive chemical structure and multifaceted functional groups, represents a cutting-edge compound with vast opportunities for innovation across diverse fields. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both scientific discovery and industrial applications.